(2R,3S)-3-(tert-Butoxycarbonyl)-2-isobutylhex-5-enoic acid

• IUPAC Name: (2R,3S)-3-[(2-methylpropan-2-yl)oxycarbonyl]-2-(2-methylpropyl)hex-5-enoic acid
• InChI: InChI=1S/C15H26O4/c1-7-8-11(14(18)19-15(4,5)6)12(13(16)17)9-10(2)3/h7,10-12H,1,8-9H2,2-6H3,(H,16,17)/t11-,12+/m0/s1
• InChI Key: XPLYHCXPMSYODR-NWDGAFQWSA-N
• Canonical SMILES: CC(C)CC(C(CC=C)C(=O)OC(C)(C)C)C(=O)O
• Isomeric SMILES: CC(C)C[C@H]([C@H](CC=C)C(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C15H26O4
• Molecular Weight: 270.36 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, such as “(2R,3S)-2-((tert-Butoxycarbonyl)amino)-3-hydroxybutanoic acid”, has been reported. A series of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) were prepared. The resulting protected AAILs were used as the starting materials in dipeptide synthesis with commonly used coupling reagents.

Scientific Research Applications

Renin Inhibitors

• Application: This compound is used in the synthesis of renin inhibitory peptides. A specific synthesis process has been developed for a related compound, which acts as a potent inhibitor of human plasma renin. This is crucial in studies related to angiotensinogen and hypertension treatment (Thaisrivongs et al., 1987).

Enantioselective Synthesis

• Application: The compound is involved in enantioselective synthesis processes. For instance, it has been used in the synthesis of bulgecinine, a key intermediate in producing non-natural amino acids (Holt et al., 2002).

Asymmetric Synthesis

• Application: It plays a role in asymmetric synthesis of other chiral compounds, such as N-Boc-2-amino-3-cyclohexyl-3-hydroxypropanoic acid, using methods like Sharpless asymmetric dihydroxylation (Alonso et al., 2005).

Synthesis of Amino Acid Derivatives

• Application: This compound is used in the synthesis of amino acid derivatives, crucial for studies in biochemistry and pharmaceuticals. For example, it was used in the preparation of enantiomerically pure cyclopropane analogues of phenylalanine, relevant in peptide research (Jiménez et al., 2001).

Preparation of Hydroxylysine

• Application: It is used in synthesizing (2S,5R)-5-hydroxylysine, a unique amino acid in collagen and collagen-like proteins. This synthesis is key in understanding and developing treatments related to bone and tissue health (Marin et al., 2002).

Development of Chiral Compounds

• Application: This compound is instrumental in creating chiral compounds with applications in asymmetric synthesis and medicinal chemistry, for instance, in synthesizing β-hydroxy-acid derivatives (Noda & Seebach, 1987).

Safety and Hazards

The safety and hazards of a compound are important considerations. For a similar compound, “(2R,3S)-2-((tert-Butoxycarbonyl)amino)-3-hydroxybutanoic acid”, the safety information includes hazard statements H302-H315-H319-H335 and precautionary statements P261-P305+P351+P338.